Cas no 5349-10-0 (4-phenyl-3,5,10,11-tetraoxatricyclo[6.2.1.0~2,6~]undecan-7-ol (non-preferred name))

• Product name: 4-phenyl-3,5,10,11-tetraoxatricyclo[6.2.1.0~2,6~]undecan-7-ol (non-preferred name)
• CAS No: 5349-10-0
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 1582764
• PubChem ID: 219723

4-phenyl-3,5,10,11-tetraoxatricyclo[6.2.1.0~2,6~]undecan-7-ol (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-3,5,10,11-tetraoxatricyclo[6.2.1.0~2,6~]undecan-7-ol (non-preferred name)
• 4-phenyl-3,5,10,11-tetraoxatricyclo[6.2.1.0~2,6~]undecan-7-ol
• 1,6-anhydro-2,3-O-endo-benzylidene-β-mannopyranose
• 1,6-Anhydro-2-O,3-O-benzylidene-β-D-mannopyranose
• MLS002637567
• NSC-1383
• 5349-10-0
• 1,6-ANHYDRO-2,3-O-BENZYLIDENE-.BETA.-D-MANNOPYRANOSE
• 1,3-O-BENZYLIDENE-.BETA.-D-MANNOPYRANOSE
• NSC1383
• SMR001547098
• DTXSID20277257

• Inchi： InChI=1S/C13H14O5/c14-9-8-6-15-13(16-8)11-10(9)17-12(18-11)7-4-2-1-3-5-7/h1-5,8-14H,6H2
• InChI Key： JOPKJLNPGQZOJZ-UHFFFAOYSA-N
• SMILES： OC1C2COC(O2)C2OC(OC12)c1ccccc1

Computed Properties

• Exact Mass: 250.084
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.371
• Boiling Point: 450.8°C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.581
• PSA: 57.15000
• LogP: 0.58520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans Dioxolopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolopyrans